Cas no 4494-53-5 (2-Methyl-1,3(2H,4H)-isoquinolinedione)

• Product Name: 2-Methyl-1,3(2H,4H)-isoquinolinedione
• CAS No: 4494-53-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00770324
• CID: 332977
• PubChem ID: 349436
• Update Time: 2025-05-21

2-Methyl-1,3(2H,4H)-isoquinolinedione Chemical and Physical Properties

Names and Identifiers

• 2-Methylisoquinoline-1,3(2H,4H)-dione
• 1,3(2H,4H)-Isoquinolinedione,2-methyl-
• 2-methyl-4H-isoquinoline-1,3-dione
• 2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• 2-methyl-1,3(2H,4H)-isoquinolinedione
• 2-Methyl-4H-isochinolin-1,3-dion
• AC1L8B40
• AC1Q3XU3
• CHEMBL39973
• N-methylhomophthalimide
• NSC409147
• SureCN762397
• DTXSID10325195
• N-Methylisoquinoline-1,3(2H,4H)-dione
• BCP34457
• JNMUQWIITYQZSA-UHFFFAOYSA-N
• 10L-733
• N-Methyl-homophthalimid
• HMS1667J03
• AKOS015991709
• NSC-409147
• CS-0007566
• AM81182
• 4494-53-5
• EN300-16811
• A872443
• SCHEMBL762397
• (N-methyl)isoquinoline-1,3(2H,4H)-dione
• 1,3(2H,4H)-Isoquinolinedione, 2-methyl-
• MFCD00770324
• Z56785068
• 1,2,3,4-Tetrahydro-2-methyl-1,3-dioxoisoquinoline
• DB-356270
• 2-Methyl-1,3(2H,4H)-isoquinolinedione

• MDL： MFCD00770324
• Inchi： 1S/C10H9NO2/c1-11-9(12)6-7-4-2-3-5-8(7)10(11)13/h2-5H,6H2,1H3
• InChI Key： JNMUQWIITYQZSA-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C(N1C)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 355.6°C at 760 mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.584
• PSA: 37.38
• LogP: 0.77920

2-Methyl-1,3(2H,4H)-isoquinolinedione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones

Additional information on 2-Methyl-1,3(2H,4H)-isoquinolinedione

Recent Advances in the Study of 2-Methyl-1,3(2H,4H)-isoquinolinedione (CAS: 4494-53-5)

2-Methyl-1,3(2H,4H)-isoquinolinedione (CAS: 4494-53-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of anti-inflammatory and anticancer properties. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in drug development.

One of the most notable advancements in the study of 2-Methyl-1,3(2H,4H)-isoquinolinedione is its identification as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. The study utilized molecular docking simulations and in vitro assays to confirm the binding affinity of 2-Methyl-1,3(2H,4H)-isoquinolinedione to the active site of COX-2, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also investigated the anticancer potential of 2-Methyl-1,3(2H,4H)-isoquinolinedione. A preprint article from BioRxiv (2024) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. The study proposed that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. Furthermore, the researchers observed a synergistic effect when 2-Methyl-1,3(2H,4H)-isoquinolinedione was combined with conventional chemotherapeutic agents, such as cisplatin, indicating its potential as an adjunct therapy in oncology.

The synthesis and optimization of 2-Methyl-1,3(2H,4H)-isoquinolinedione derivatives have also been a focus of recent research. A team from the University of Cambridge published a paper in Organic Letters (2023) detailing a novel, high-yield synthetic route for this compound and its analogs. The study emphasized the importance of the methyl group at the 2-position in enhancing the compound's stability and bioavailability. Structural-activity relationship (SAR) studies revealed that modifications at the 4-position could further improve its pharmacological profile, opening new avenues for drug design.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-1,3(2H,4H)-isoquinolinedione. Pharmacokinetic studies, as reported in a 2024 issue of Drug Metabolism and Disposition, indicated that the compound exhibits moderate oral bioavailability and requires further optimization to address issues related to rapid metabolism. Additionally, toxicity profiles in animal models are still under investigation, with preliminary data suggesting a need for dose optimization to minimize off-target effects.

In conclusion, 2-Methyl-1,3(2H,4H)-isoquinolinedione (CAS: 4494-53-5) represents a promising scaffold for the development of new therapeutic agents, particularly in the areas of inflammation and cancer. Ongoing research is expected to refine its pharmacological properties and explore its potential in combination therapies. The compound's versatility and bioactive potential make it a valuable subject for future studies in chemical biology and medicinal chemistry.